1,8,8-Trimethyl-3-[(phenylamino)methyl]-3-azabicyclo[3.2.1]octane-2,4-dione

Specification

• Molecular Formula: C17H22N2O2
• Molecular Weight: 286.37 g/mol
• IUPAC Name: 3-(anilinomethyl)-1,8,8-trimethyl-3-azabicyclo[3.2.1]octane-2,4-dione
• Standard InChI: InChI=1S/C17H22N2O2/c1-16(2)13-9-10-17(16,3)15(21)19(14(13)20)11-18-12-7-5-4-6-8-12/h4-8,13,18H,9-11H2,1-3H3
• Standard InChI Key: UBTMTEZAFGHDDU-UHFFFAOYSA-N
• Canonical SMILES: CC1(C2CCC1(C(=O)N(C2=O)CNC3=CC=CC=C3)C)C

Introduction

Synthesis and Chemical Reactions

The synthesis of azabicyclic compounds generally involves multiple steps, including the formation of the bicyclic ring and the introduction of functional groups. Specific reagents and conditions can vary based on the chosen synthetic route. These compounds can undergo various chemical reactions, such as substitution and addition reactions, to modify their pharmacological properties.

Biological Activity and Potential Applications

While specific data on the biological activity of 1,8,8-Trimethyl-3-[(phenylamino)methyl]-3-azabicyclo[3.2.1]octane-2,4-dione is not available, related compounds have shown promise in medicinal applications due to their ability to interact with cellular targets. The presence of a phenylamino group suggests potential for binding to specific protein or receptor sites.

Potential Application	Description
Medicinal Chemistry	The compound's unique structure may offer opportunities for drug development, particularly in targeting specific biological pathways.
Drug Discovery	Its azabicyclic framework and functional groups could be leveraged to design new therapeutic agents.

Analytical Techniques for Characterization

Analytical techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS) are essential for confirming the structure and purity of synthesized compounds. These methods provide detailed information about the molecular structure and help in identifying potential impurities.